Cas no 1261922-15-9 (2-(2,6-Difluorophenyl)-6-fluorobenzoic acid)

• Product Name: 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid
• CAS No: 1261922-15-9
• MF: C₁₃H₇F₃O₂
• MW: 252.188694238663
• MDL: MFCD18320047
• CID: 2622368
• PubChem ID: 53225961
• Update Time: 2025-06-09

2-(2,6-Difluorophenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261922-15-9
• 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid, 95%
• MFCD18320047
• DTXSID60689693
• 2-(2,6-DIFLUOROPHENYL)-6-FLUOROBENZOIC ACID
• 2',3,6'-Trifluoro[1,1'-biphenyl]-2-carboxylic acid
• 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid

• MDL： MFCD18320047
• Inchi： 1S/C13H7F3O2/c14-8-5-2-6-9(15)11(8)7-3-1-4-10(16)12(7)13(17)18/h1-6H,(H,17,18)
• InChI Key： FUILNVZEDYSCPU-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C=CC=C(C=1C(=O)O)F)F

Computed Properties

• Exact Mass: 252.03981395Da
• Monoisotopic Mass: 252.03981395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid

Introduction to 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid (CAS No. 1261922-15-9)

2-(2,6-Difluorophenyl)-6-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261922-15-9, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its dual fluorine substituents at the 2 and 6 positions of the phenyl ring and an additional fluorine at the benzoic acid moiety, exhibits unique structural and electronic properties that make it a promising candidate for various biochemical applications.

The structural motif of 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid incorporates fluorine atoms, which are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall solubility and bioavailability of drug candidates. In particular, the presence of two fluorine atoms at the 2,6-difluorophenyl ring and one at the benzoic acid group suggests a high degree of electronic tuning, which could be exploited for designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of fluorinated benzoic acids with greater accuracy. Studies have shown that compounds with similar structural features to 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid exhibit potential as intermediates in the synthesis of therapeutic agents targeting inflammatory diseases, cancer, and neurological disorders. The dual fluorination pattern enhances the compound's interaction with enzymes and receptors, making it a valuable scaffold for drug discovery.

In the context of medicinal chemistry, 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid has been investigated for its role as a precursor in the development of small-molecule inhibitors. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in pathways such as Janus Kinase (JAK) and Signal Transducer and Activator of Transcription (STAT), which are implicated in autoimmune diseases and cancer. The fluorine atoms contribute to strong hydrogen bonding interactions and hydrophobic effects, thereby stabilizing enzyme-inhibitor complexes.

Moreover, the synthesis of 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid involves sophisticated organic transformations that highlight its synthetic utility. The introduction of fluorine atoms often requires specialized methodologies to ensure high selectivity and yield. Techniques such as metal-catalyzed cross-coupling reactions and halogen exchange processes are commonly employed in its preparation. These synthetic strategies not only underscore the compound's complexity but also its versatility as a building block in medicinal chemistry.

The pharmacological profile of 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid has been explored through both in vitro and in vivo studies. Preliminary data indicate that this compound exhibits moderate potency in inhibiting certain inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier has been noted in some models, indicating possible applications in treating neurological conditions. These findings align with broader trends in drug discovery where fluorinated aromatic compounds are increasingly recognized for their therapeutic potential.

From a regulatory perspective, 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid (CAS No. 1261922-15-9) is subject to standard guidelines for chemical substances used in research and industrial applications. Its handling requires adherence to good laboratory practices (GLP) to ensure safety and reproducibility in experimental settings. While not classified as a hazardous material under current regulations, proper storage conditions must be maintained to prevent degradation or contamination.

The future directions for research involving 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid are multifaceted. Ongoing studies aim to optimize its synthetic routes for scalability and cost-effectiveness. Additionally, efforts are being made to explore its derivatives to identify more potent analogs with improved pharmacological properties. Collaborative efforts between academia and industry are expected to accelerate these endeavors by leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

In conclusion, 2-(2,6-Difluorophenyl)-6-fluorobenzoic acid represents a significant advancement in fluorinated benzoic acid chemistry with broad implications for drug discovery and development. Its unique structural features offer a rich platform for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, 1261922-15-9 will undoubtedly remain a key player in pharmaceutical innovation.